4-chloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C19H15ClN4O5S/c1-29-13-5-3-12(4-6-13)23-18(14-9-30(28)10-16(14)22-23)21-19(25)11-2-7-15(20)17(8-11)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: IIHYMUWRXGRVRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C19H15ClN4O5S
• Molecular Weight: 446.9 g/mol
• CAS No.: 1007192-46-2

Description

4-chloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C19H15ClN4O5S and its molecular weight is 446.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study by Abdulla et al. (2014) discusses the synthesis of substituted pyrazole derivatives, similar in structure to 4-chloro-N-[2-(4-methoxyphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide. These compounds were derived from N1-[4-(cinnamoyl) phenyl]-5-chloro-2-methoxybenzamides, indicating the potential for diverse synthesis pathways for related compounds (Abdulla et al., 2014).

• Chemical Analysis and Modeling : Viji et al. (2020) conducted molecular docking and quantum chemical calculations on a structurally similar compound. They used density functional theory (DFT) to analyze the molecular structure and spectroscopic data, highlighting the potential for computational methods in understanding the properties of such compounds (Viji et al., 2020).

Applications in Material Science

• Polymer Synthesis : Mehdipour‐Ataei et al. (2004) reported on the synthesis of novel diamines with structures related to the compound . These diamines were used to prepare polyimides, demonstrating the potential application of such compounds in creating new polymers with specific properties (Mehdipour‐Ataei et al., 2004).

Pharmaceutical Research

• Anticonvulsant Agents : Faizi et al. (2017) studied derivatives of 4-thiazolidinone, similar to this compound, for their anticonvulsant properties. This research suggests the potential of such compounds in developing new medications for treating seizures (Faizi et al., 2017).

• Antimicrobial Agents : Desai et al. (2013) synthesized and tested a series of N-substituted benzamides, structurally related to the compound , for their antimicrobial activity. This indicates the possible use of such compounds in developing new antimicrobial drugs (Desai et al., 2013).

Future Directions

The future directions for research on this compound could include further exploration of its biological activity, potential applications in medicine, and development of more efficient synthesis methods.